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Compound of Interest

Compound Name: Suberic acid

Cat. No.: B7766589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and

utilization of metallogels derived from suberic acid. The following sections outline the

synthesis of nickel(II), zinc(II), and cadmium(II) metallogels, their characterization, and their

applications in antimicrobial testing and semiconductor device fabrication.

Synthesis of Suberic Acid-Based Metallogels
Suberic acid, a dicarboxylic acid, serves as a versatile organic ligand for the formation of

supramolecular metallogels through coordination with various metal ions. These gels are held

together by a network of non-covalent interactions, trapping the solvent within a three-

dimensional matrix. The synthesis of these metallogels is typically carried out in N,N'-dimethyl

formamide (DMF).[1][2]

Materials Required
Suberic Acid (C₈H₁₄O₄)

Nickel(II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O)

Zinc(II) acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

Cadmium(II) acetate dihydrate (Cd(CH₃COO)₂·2H₂O)
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N,N'-dimethyl formamide (DMF)

General Synthesis Protocol
The synthesis of suberic acid-based metallogels with Ni(II), Zn(II), and Cd(II) is achieved

through the self-assembly of the metal salt and suberic acid in DMF at room temperature.

Experimental Protocol:

Prepare separate solutions of the respective metal acetate salt and suberic acid in DMF.

For the synthesis of the Ni(II)-suberic acid (Ni-SA) metallogel, mix a solution of

Ni(CH₃COO)₂·4H₂O with a solution of suberic acid in DMF.

Similarly, for the Zn(II)-suberic acid (Zn-SA) and Cd(II)-suberic acid (Cd-SA) metallogels,

mix the corresponding metal acetate solution with the suberic acid solution.

The gel formation should be visually confirmed by the "inversion vial test," where a stable gel

will not flow upon inverting the vial.

The following diagram illustrates the general workflow for the synthesis of these metallogels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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